Linear correlation between the C–H activation barrier and the C–Cu/C–H bond dissociation energy gap in Cu-promoted C–H activation of heteroarenes†
Chemical Communications Pub Date: 2013-09-17 DOI: 10.1039/C3CC46069J
Abstract
DFT calculations indicate a linear correlation between the C–H activation barrier and the C–Cu/C–H bond dissociation energy gap in Cu-promoted C–H activation of heteroarenes.
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Journal Name：Chemical Communications
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